Cas no 60781-31-9 (Sodium 4-methoxy-2-nitrobenzene-1-sulfinate)

• Product Name: Sodium 4-methoxy-2-nitrobenzene-1-sulfinate
• CAS No: 60781-31-9
• MF: C₇H₆NNaO₅S
• MW: 239.181011676788
• CID: 6293208
• PubChem ID: 13012971
• Update Time: 2025-05-25

Sodium 4-methoxy-2-nitrobenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-722592
• SODIUM4-METHOXY-2-NITROBENZENE-1-SULFINATE
• 60781-31-9
• SODIUM 4-METHOXY-2-NITROBENZENE-1-SULFINATE
• Sodium 4-methoxy-2-nitrobenzene-1-sulfinate

• Inchi： 1S/C7H7NO5S.Na/c1-13-5-2-3-7(14(11)12)6(4-5)8(9)10;/h2-4H,1H3,(H,11,12);/q;+1/p-1
• InChI Key： APGPNEJHVBNEQN-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=CC=1[N+](=O)[O-])OC)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 238.98643775g/mol
• Monoisotopic Mass: 238.98643775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114Ų

Additional information on Sodium 4-methoxy-2-nitrobenzene-1-sulfinate

Comprehensive Overview of Sodium 4-methoxy-2-nitrobenzene-1-sulfinate (CAS No. 60781-31-9)

Sodium 4-methoxy-2-nitrobenzene-1-sulfinate (CAS No. 60781-31-9) is a specialized organic compound widely utilized in pharmaceutical synthesis, dye manufacturing, and advanced material research. This sulfinate derivative, characterized by its methoxy and nitro functional groups, plays a pivotal role in nucleophilic substitution reactions and serves as a key intermediate in the production of high-value chemicals. Its unique molecular structure, combining a benzene ring with electron-donating and electron-withdrawing substituents, makes it a versatile reagent for modern synthetic chemistry.

In recent years, the demand for Sodium 4-methoxy-2-nitrobenzene-1-sulfinate has surged due to its applications in green chemistry and sustainable industrial processes. Researchers are increasingly exploring its potential in photocatalytic reactions and as a precursor for biodegradable polymers, aligning with global trends toward eco-friendly alternatives. The compound’s compatibility with water-based systems further enhances its appeal for industries aiming to reduce volatile organic compound (VOC) emissions. Notably, its sulfinate group enables efficient cross-coupling reactions, a topic frequently searched in academic databases and AI-driven research platforms.

From an analytical perspective, CAS No. 60781-31-9 exhibits distinct spectroscopic properties that facilitate its identification and purity assessment. Fourier-transform infrared spectroscopy (FTIR) typically reveals strong absorption bands for the nitro (1520–1550 cm⁻¹) and sulfinate (1050–1150 cm⁻¹) groups, while nuclear magnetic resonance (NMR) spectroscopy provides clear signals for the aromatic protons and methoxy moiety. These features are critical for quality control in large-scale production, a concern often raised by manufacturers and formulators in online forums.

The synthesis of Sodium 4-methoxy-2-nitrobenzene-1-sulfinate typically involves the sulfonation of 4-methoxy-2-nitrobenzene followed by reduction, a process optimized for minimal byproduct generation. Recent patents highlight innovative catalytic methods to improve yield, reflecting the compound’s commercial significance. As sustainability becomes a priority, queries about "energy-efficient synthesis of sulfinates" have spiked on search engines, underscoring the need for detailed technical literature on this subject.

In pharmaceutical contexts, this compound’s role as a building block for active pharmaceutical ingredients (APIs) has garnered attention. Its nitrobenzene core is instrumental in constructing heterocyclic scaffolds prevalent in antimicrobial and anticancer agents. Discussions on platforms like ResearchGate often focus on its reactivity in Pd-catalyzed reactions, a hotspot for drug discovery research. Additionally, its stability under physiological pH conditions makes it a candidate for prodrug development, a trending topic in medicinal chemistry circles.

Regulatory compliance and safety data for 60781-31-9 are frequently queried in regulatory databases. While not classified as hazardous under major chemical inventories, proper handling guidelines emphasize dust control and storage in airtight containers to prevent oxidation. Material safety data sheets (MSDS) detail its compatibility with common laboratory solvents, addressing common user concerns about storage and transportation logistics.

Emerging applications of Sodium 4-methoxy-2-nitrobenzene-1-sulfinate include its use in organic electronics, where its electron-deficient aromatic system contributes to charge transport materials for OLEDs. This aligns with the booming interest in "organic semiconductors" and "flexible electronics" across search trends. Furthermore, its derivatization potential for liquid crystal displays (LCDs) has been explored in recent journal publications, answering niche technical queries from material scientists.

To conclude, Sodium 4-methoxy-2-nitrobenzene-1-sulfinate (CAS No. 60781-31-9) exemplifies the intersection of traditional organic chemistry and cutting-edge industrial applications. Its multifaceted utility—from drug synthesis to advanced materials—positions it as a compound of enduring relevance. As research continues to uncover novel applications, this sulfinate derivative will likely remain a focal point for both academic and industrial investigations, satisfying the growing demand for specialized chemical solutions in a rapidly evolving technological landscape.